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Compound of Interest

Compound Name: 5-1AF
CAS No.: 63368-54-7
Cat. No.: B1672876
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-lodoacetamidofluorescein (5-1AF) is a thiol-reactive fluorescent dye widely used for labeling
proteins, peptides, and other biomolecules. The iodoacetamide group of 5-1AF selectively
reacts with free sulfhydryl groups (cysteine residues) under physiological to slightly alkaline
conditions to form a stable thioether bond. This covalent labeling allows for the sensitive
detection and tracking of molecules in various biological assays. Proper selection of the
labeling buffer composition and pH is critical for achieving high labeling efficiency and
specificity. These application notes provide detailed protocols and guidance on the optimal
buffer conditions for 5-1AF labeling.

Chemical Reaction

The labeling reaction of 5-1AF with a sulfhydryl group-containing molecule (R-SH) proceeds via
a nucleophilic substitution mechanism.
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5-IAF Labeling Reaction

pH7.2-8.3

5-1AF
(Fluorescein-lodoacetamide)
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5-IAF Labeling Workflow

1. Prepare Protein Sample
(Dissolve in amine-free buffer)

Y

2. (Optional) Reduce Disulfide Bonds)

(e.g., with DTT or TCEP)

3. Remove Reducing Agent
(e.g., desalting column)

)
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Muscle Contraction Signaling
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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